![molecular formula C14H19NO5S B7579918 2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid](/img/structure/B7579918.png)
2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid
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Overview
Description
2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various areas. It is a white crystalline powder with a molecular weight of 365.45 g/mol and a chemical formula C17H23NO5S.
Mechanism of Action
The mechanism of action of 2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of specific enzymes or pathways involved in disease progression. For example, studies have shown that the compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound may help reduce inflammation and pain associated with various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, studies have demonstrated that the compound can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. The compound has also been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, this compound has been shown to have antimicrobial activity against various pathogenic bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid in lab experiments is its high purity and relative ease of synthesis. The compound is also stable under normal laboratory conditions, making it suitable for long-term storage and use in various assays. However, one of the limitations of using the compound is its relatively high cost compared to other compounds with similar properties. Additionally, the compound may have limited solubility in certain solvents, which may affect its use in certain assays.
Future Directions
There are several future directions for the research and development of 2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid. One area of focus is the development of more potent and selective analogs of the compound for use in the treatment of various diseases. Another area of focus is the investigation of the compound's mechanism of action and its potential targets in various disease pathways. Additionally, further studies are needed to explore the compound's potential applications in agriculture, such as its use as a pesticide or herbicide. Overall, the potential applications of this compound are vast, and further research is needed to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of 2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to obtain the final product. This process yields a high purity product and is relatively easy to scale up for industrial production.
Scientific Research Applications
2-[4-(2,5-Dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid has potential applications in various areas of scientific research. One of the primary applications is in the field of medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and diabetes. The compound has also been studied for its antimicrobial properties and has shown promising results against various pathogenic bacteria and fungi.
properties
IUPAC Name |
2-[4-(2,5-dimethylphenyl)sulfonylmorpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-10-3-4-11(2)13(7-10)21(18,19)15-5-6-20-12(9-15)8-14(16)17/h3-4,7,12H,5-6,8-9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWYDGSCNADYSHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOC(C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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